Cas no 328556-96-3 (4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 328556-96-3
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 6602904
• PubChem ID: 2853190
• Update Time: 2025-08-05

4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 4-(3,4-dimethoxyphenyl)-6-methyl-2-oxo-N-(o-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 4-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6-methyl-N-(2-methylphenyl)-2-oxo-
• 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• Oprea1_687158
• AKOS021987573
• F1011-1397
• CBMicro_024793
• SR-01000418134-1
• Oprea1_264494
• AKOS000593648
• 328556-96-3
• CCG-11880
• SR-01000418134
• BIM-0024827.P001
• AB00089506-01

• Inchi： 1S/C21H23N3O4/c1-12-7-5-6-8-15(12)23-20(25)18-13(2)22-21(26)24-19(18)14-9-10-16(27-3)17(11-14)28-4/h5-11,19H,1-4H3,(H,23,25)(H2,22,24,26)
• InChI Key： LKQXBKFFKRTVGW-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=CC=C2C)=O)C(C2=CC=C(OC)C(OC)=C2)N1

Computed Properties

• Exact Mass: 381.16885622g/mol
• Monoisotopic Mass: 381.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 570.0±50.0 °C(Predicted)
• pka: 11.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 328556-96-3) and Its Applications in Modern Chemical Biology

4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, identified by the CAS number 328556-96-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the tetrahydropyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple aromatic rings and functional groups in its molecular structure endows it with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide features a central pyrimidine ring substituted with various alkyl and aryl groups. The 3,4-dimethoxyphenyl moiety contributes to its hydrophobicity and potential interactions with biological targets, while the methylphenyl group enhances its binding affinity to specific enzymes and receptors. This combination of structural features makes it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in tetrahydropyrimidine derivatives due to their diverse pharmacological properties. Studies have demonstrated that these compounds exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The 5-carboxamide group in the molecular structure of this compound suggests potential bioactivity related to protease inhibition and modulation of signaling pathways. Such properties are highly relevant in the development of novel therapeutic agents targeting chronic diseases.

One of the most compelling aspects of 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is its versatility as a chemical scaffold. Researchers have leveraged its structural framework to design derivatives with enhanced potency and selectivity. For instance, modifications to the aromatic rings or the substitution pattern can significantly alter its pharmacokinetic profile and target specificity. This flexibility underscores the importance of this compound in the context of structure-based drug design.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Molecular docking studies have been employed to predict its binding interactions with biological targets such as kinases and transcription factors. These simulations have provided valuable insights into how the compound interacts with its intended targets at the molecular level. Such information is crucial for optimizing its pharmacological activity and minimizing off-target effects.

The synthesis of 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to improve yield and purity while maintaining scalability for potential industrial applications. These efforts are essential for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

In conclusion, 4-(3,4-dimethoxyphenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 328556-96-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, future studies will likely expand its role in addressing critical health challenges worldwide.